Cas no 6917-21-1 (Propanoic-1-14C acid,2-methyl-, sodium salt (9CI))

Propanoic-1-14C acid,2-methyl-, sodium salt (9CI) structure
6917-21-1 structure
Product Name:Propanoic-1-14C acid,2-methyl-, sodium salt (9CI)
CAS No:6917-21-1
MF:C4H7NaO2
MW:112.079493761063
CID:518489
Update Time:2024-01-30

Propanoic-1-14C acid,2-methyl-, sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propanoic-1-14C acid,2-methyl-, sodium salt (9CI)
    • ISOBUTYRIC ACID SODIUM SALT, [CARBOXYL-14C]
    • SODIUM ISOBUTYRATE, [1-14C]-
    • ISOBUTYRIC ACID, [CARBOXYL-14C] SODIUM SALT
    • ISOBUTYRIC ACID, [1-14C] SODIUM SALT
    • Inchi: 1S/C4H8O2.Na/c1-3(2)4(5)6;/h3H,1-2H3,(H,5,6);/q;+1/p-1/i4+2;
    • InChI Key: TWEGKFXBDXYJIU-JXFNBCCBSA-M
    • SMILES: C(C)(C)[14C]([O-])=O.[Na+]

Computed Properties

  • Exact Mass: 1332.790573
  • Monoisotopic Mass: 1332.790573
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 92
  • Rotatable Bond Count: 43
  • Complexity: 2720
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 10
  • Topological Polar Surface Area: 289

Experimental Properties

  • Density: 1.16
  • Refractive Index: 1.553
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